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Compound of Interest

Compound Name: Clopidogrelat-13C,d4

Cat. No.: B12369464 Get Quote

For researchers, scientists, and drug development professionals utilizing isotopically labeled

compounds, Clopidogrel-13C,d4 serves as a critical internal standard for the quantitative

analysis of clopidogrel and its metabolites in various biological matrices. This guide provides an

in-depth overview of commercial suppliers, their product specifications, and the typical

application of this stable isotope-labeled compound in experimental settings.

Commercial Supplier Data
The following table summarizes the commercially available Clopidogrel-13C,d4 products from

various suppliers. This data facilitates a comparative analysis of product specifications to suit

specific research needs.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12369464?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name

Catalog
Number

Molecular
Formula

Purity
Isotopic
Enrichment

CLEARSYNT

H

Clopidogrel

13C d4

Hydrochloride

CS-O-47495
C₁₅[¹³C]H₁₃D₄

Cl₂NO₂S
Not Specified Not Specified

Artis

Standards

Clopidogrel

13C d4

Hydrochloride

AI0148
C₁₅[¹³C]H₁₃D₄

Cl₂NO₂S
>90% (HPLC) Not Specified

Santa Cruz

Biotechnolog

y

rac

Clopidogrel-

d4 Hydrogen

Sulfate

Not specified
C₁₆H₁₂D₄ClN

O₂S·H₂SO₄
Not Specified Not Specified

Toronto

Research

Chemicals

rac

Clopidogrel-

13C,d3

Hydrogen

Sulfate

Not specified Not specified Not Specified Not Specified

Sussex

Research

rac-

Clopidogrel-

d4 Bisulfate

SI030180
C₁₆H₁₂D₄ClN

O₂S H₂SO₄
>95% (HPLC) >95%

Experimental Applications and Protocols
Clopidogrel-13C,d4 is primarily employed as an internal standard in bioanalytical methods,

such as liquid chromatography-mass spectrometry (LC-MS), for the accurate quantification of

clopidogrel in plasma, serum, or other biological samples. Its utility is crucial in pharmacokinetic

(PK) and bioavailability/bioequivalence (BA/BE) studies.

General Experimental Workflow for LC-MS Analysis
A typical experimental workflow for the quantification of clopidogrel using Clopidogrel-13C,d4

as an internal standard involves the following steps:
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Caption: General workflow for bioanalytical sample analysis using an internal standard.

In this process, a known concentration of Clopidogrel-13C,d4 is spiked into the biological

samples before sample preparation. During MS/MS detection, the mass spectrometer is set to

monitor specific precursor-to-product ion transitions for both the unlabeled clopidogrel and the

labeled internal standard. The ratio of the peak area of the analyte to that of the internal

standard is then used to construct a calibration curve and accurately determine the

concentration of clopidogrel in the unknown samples.

Mechanism of Action and Signaling Pathway
Clopidogrel is a prodrug that requires in vivo metabolic activation to exert its antiplatelet effect.

The following diagram illustrates the metabolic activation of clopidogrel and its subsequent

mechanism of action on the P2Y₁₂ receptor.
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Caption: Metabolic activation and mechanism of action of clopidogrel.

As depicted, clopidogrel is metabolized by cytochrome P450 enzymes in the liver to an active

thiol metabolite. This active metabolite then irreversibly binds to the P2Y₁₂ receptor on

platelets. This binding prevents adenosine diphosphate (ADP) from binding to the receptor,
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thereby inhibiting ADP-mediated platelet activation and aggregation for the lifespan of the

platelet. The use of isotopically labeled clopidogrel in research allows for precise tracing and

quantification of the parent drug and its metabolites, providing valuable insights into its

pharmacokinetics and pharmacodynamics.

To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Clopidogrel-13C,d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369464#commercial-suppliers-of-clopidogrelat-
13c-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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